Cas no 105679-34-3 (2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-)

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- is a heterocyclic compound featuring a benzoxazine core substituted with bromo and fluoro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions and further derivatization. Its dihydro form offers stability while retaining flexibility for downstream modifications. This compound is particularly useful in the development of bioactive molecules, where its unique substitution pattern can influence binding affinity and metabolic stability. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial applications.

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- structure

105679-34-3 structure

Product Name:2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-

CAS No:105679-34-3

MF:C₈H₇BrFNO

MW:232.049684762955

CID:1159690

PubChem ID:116739925

Update Time:2025-05-28

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-
- EN300-3018576
- TQP0559
- 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- HSTYCKSGBYAAAQ-UHFFFAOYSA-N
- 105679-34-3
- 7-Bromo-6-fluoro-3,4-dihydro-2H-benzo[1,4]oxazine
- SCHEMBL16858400
- Z1723692841
- 7-bromo-6-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- Inchi： 1S/C8H7BrFNO/c9-5-3-8-7(4-6(5)10)11-1-2-12-8/h3-4,11H,1-2H2
- InChI Key： HSTYCKSGBYAAAQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)OCCN2)F

Computed Properties

Exact Mass: 230.96951
Monoisotopic Mass: 230.96950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- Pricemore >>

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Chemenu	CM424729-100mg	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95%+	100mg	$***	2023-04-03
Chemenu	CM424729-250mg	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95%+	250mg	$***	2023-04-03
Chemenu	CM424729-500mg	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95%+	500mg	$***	2023-04-03
Chemenu	CM424729-1g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95%+	1g	$***	2023-04-03
Enamine	EN300-3018576-0.05g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95.0%	0.05g	$149.0	2025-03-19
Enamine	EN300-3018576-0.1g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95.0%	0.1g	$221.0	2025-03-19
Enamine	EN300-3018576-0.25g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95.0%	0.25g	$315.0	2025-03-19
Enamine	EN300-3018576-0.5g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95.0%	0.5g	$501.0	2025-03-19
Enamine	EN300-3018576-1.0g	7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine	105679-34-3	95.0%	1.0g	$642.0	2025-03-19
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